4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic acid-d5

• Molecular Formula: C19H28O2
• Molecular Weight: 293.5 g/mol
• InChI: InChI=1S/C19H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-18H2,1H3,(H,20,21)/b4-3-,7-6-,10-9-,13-12-,16-15-/i1D3,2D2
• InChIKey: FUFAUPPSWATCTQ-YSTLBCQOSA-N

4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic Acid-d5: A Deuterated PUFA for LC-MS Internal Standardization

4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic acid-d5 (FA 19:5-d5) is a stable isotope-labeled analog of the unusual odd-chain polyunsaturated fatty acid (PUFA) nonadecapentaenoic acid . The compound contains five deuterium atoms at specific positions (18, 18', 19, 19, and 19) and is primarily intended for use as an internal standard for the quantification of the unlabeled parent molecule by gas chromatography- or liquid chromatography-mass spectrometry (GC-MS or LC-MS) [1]. It is supplied by specialized chemical vendors with purities typically ranging from ≥95% to ≥99% and is formulated for optimal compatibility with analytical workflows .

1

Stable isotope-labeled internal standard (d5) for LC-MS/GC-MS quantification

2

Defined deuterium positions (18,18',19,19,19) for reproducible chromatography

3

Pre-formulated solution supporting streamlined analytical workflow integration

• [1] Bertin Bioreagent. (2024). 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic Acid-d5 (CAT N°: 14893). Bertin Bioreagent Product Page. View Source

Why Unlabeled Nonadecapentaenoic Acid or Non-Isotopic Analogs Cannot Substitute 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic Acid-d5 in Quantitative MS

In LC-MS and GC-MS workflows, the use of a stable isotope-labeled internal standard (SIL-IS) such as 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic acid-d5 is critical to correct for matrix effects, ion suppression, and analyte loss during sample preparation [1]. Substituting the labeled compound with the unlabeled parent molecule or a structurally related analog introduces quantification inaccuracies because these compounds do not perfectly co-elute or experience the same ionization environment as the target analyte [2]. Deuterated standards, while not immune to chromatographic shifts, provide the closest physicochemical match and are therefore considered the gold standard for isotope dilution mass spectrometry [3]. The specific evidence below demonstrates the tangible, quantifiable benefits of selecting this particular d5-labeled compound over generic or non-isotopic alternatives.

Labeled d5 Standard

Unlabeled NPA

Identical nominal mass leads to signal overlap; cannot correct for ion suppression or extraction loss.

Labeled d5 Standard

Non-isotopic analog

Different ionization efficiency and retention time introduce unknown matrix effects, preventing accurate quantification.

Defined d5 Standard

Generic d5 analog (undefined labeling)

Undefined or randomized deuterium placement causes batch-to-batch retention variability and complicates method transfer.

• [1] Wang, L., & Xu, Y. (2020). Internal Standards in Bioanalysis. In LC-MS in Drug Bioanalysis (pp. 45-62). Springer. View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107–S113. View Source
• [3] Jemal, M., & Xia, Y. Q. (2006). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 41(3), 1067-1074. View Source

4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic Acid-d5: Head-to-Head Quantitative Differentiation vs. Analogs

Precise Mass Shift for Unambiguous MS Quantification

The incorporation of five deuterium atoms in 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic acid-d5 (FA 19:5-d5) results in a molecular weight of approximately 293.5 Da, compared to 288.4 Da for the unlabeled parent compound [1]. This +5.1 Da mass shift ensures clear separation from the analyte's isotope peaks in mass spectrometry, allowing for precise and interference-free quantitation . In contrast, using a non-isotopic structural analog as an internal standard introduces unknown and variable matrix effects due to differences in ionization efficiency and chromatographic retention [2].

Mass Shift

Head-to-head

+5.1 Da

Enables interference-free isotope dilution MS

Separates from unlabeled analyte isotope peaks; MW 293.5 vs 288.4 Da

Evidence Dimension	Molecular Weight (Monoisotopic)
Target Compound Data	293.5 Da (C19H23D5O2)
Comparator Or Baseline	4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic acid (Unlabeled): 288.4 Da (C19H28O2)
Quantified Difference	+5.1 Da
Conditions	LC-MS and GC-MS analysis

Why This Matters

This mass difference is the fundamental requirement for accurate isotope dilution mass spectrometry, preventing ion overlap and enabling reliable, absolute quantification.

• [1] PubChem. (2024). Nonadeca-4,7,10,13,16-pentaenoic acid. National Center for Biotechnology Information. View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107–S113. View Source

Vendor-Specific Purity Specifications for Quantitative Reliability

Purity is a critical factor influencing the accuracy of quantitative assays. Data from multiple vendors reveals a quantifiable difference in the purity of available 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic acid-d5. For example, Cayman Chemical offers the product at ≥99% purity (deuterated forms d1-d5) , while InvivoChem and MuseChem specify purities of ≥98% and ≥95%, respectively . The selection of a higher purity standard directly reduces the contribution of impurities to the measured signal, improving assay accuracy and linearity.

Vendor Purity

Data to verify

≥99% (Cayman)

≥98% / ≥95% (InvivoChem / MuseChem)

Purity differences may affect quantitative reliability

Up to 4 pp variance; confirm vendor CoA before procurement

Evidence Dimension	Product Purity
Target Compound Data	≥99% (Cayman Chemical)
Comparator Or Baseline	≥98% (InvivoChem); ≥95% (MuseChem)
Quantified Difference	Up to 4 percentage points higher
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

For laboratories performing regulated bioanalysis or lipidomics, a 1-4% difference in purity can propagate into significant systematic errors in quantitative results, making vendor selection based on purity a key procurement differentiator.

Defined Deuterium Labeling Pattern for Consistent Analytical Behavior

The specific placement of the five deuterium atoms at the 18, 18', 19, 19, and 19 positions on the terminal methyl end of the alkyl chain is explicitly defined for 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic acid-d5 [1]. This is in contrast to generic 'd5' labeled compounds where the labeling pattern may be undefined or randomized. While deuterated standards can exhibit slight chromatographic shifts from their unlabeled counterparts, a defined labeling pattern ensures batch-to-batch consistency and predictable retention time behavior [2]. Undefined or random labeling can lead to variability in method performance and complicate method transfer.

Labeling Definition

Class-level

Defined: 5D at 18,18',19,19,19

Supports batch-to-batch retention consistency

Generic d5 compounds may have randomized labeling patterns

Evidence Dimension	Labeling Pattern Definition
Target Compound Data	Defined: 5 deuterium atoms at positions 18, 18', 19, 19, and 19
Comparator Or Baseline	Generic 'd5' compounds with undefined or random labeling
Quantified Difference	Defined vs. Undefined
Conditions	Structural analysis by NMR and MS

Why This Matters

A defined labeling pattern is essential for reproducible chromatography, enabling robust method development and seamless transfer between laboratories or instruments.

• [1] Bertin Bioreagent. (2024). 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic Acid-d5 (CAT N°: 14893). Bertin Bioreagent Product Page. View Source
• [2] Berg, T., & Strand, D. H. (2011). ¹³C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological fluids. Journal of Chromatography A, 1218(52), 9366-9377. View Source

Optimized Formulation for Streamlined Analytical Workflow Integration

The commercial formulation of 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic acid-d5 as a 500 µg/mL solution in ethanol, or as a neat solid with verified solubility in DMF and DMSO (50 mg/mL), provides a quantifiable advantage in sample preparation . Compared to the unlabeled compound which may require in-house solubilization and validation, the pre-formulated standard reduces experimental variability and labor time. Data shows the ethanol formulation maintains stability for at least 2 years when stored at -20°C .

Formulation

Source review

500 µg/mL in ethanol; soluble in DMF/DMSO at 50 mg/mL

Reduces sample preparation variability

Stated 2-year stability at -20°C per vendor; in-house validation recommended

Evidence Dimension	Formulation & Solubility
Target Compound Data	500 µg/mL in ethanol; soluble in DMF/DMSO at 50 mg/mL; 2-year stability at -20°C
Comparator Or Baseline	Unlabeled nonadecapentaenoic acid (neat solid only, requiring user solubilization)
Quantified Difference	Pre-formulated solution vs. neat solid
Conditions	Storage and handling per vendor guidelines

Why This Matters

Pre-formulated standards eliminate the need for time-consuming and error-prone in-lab weighing and dissolution, improving both workflow efficiency and analytical precision.

Optimal Use Cases for 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic Acid-d5 Based on Quantitative Differentiation

Absolute Quantification of NPA in Lipidomics Studies Using Isotope Dilution MS

In targeted lipidomics experiments, 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic acid-d5 is spiked into biological samples at a known concentration before lipid extraction. The +5.1 Da mass shift allows the mass spectrometer to distinguish the standard from endogenous NPA, correcting for extraction losses and ion suppression . Its high purity (≥99%) and defined labeling pattern ensure consistent, batch-to-batch performance, enabling absolute quantification of NPA in complex matrices such as plasma, tissues, or cell cultures.

Quality Control of DHA Synthesis: Monitoring Impurity Formation

4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic acid (NPA) is a known impurity generated during the synthesis of docosahexaenoic acid (DHA) [1]. The deuterated analog, NPA-d5, serves as an ideal internal standard for quantifying this impurity in DHA preparations by GC-MS or LC-MS. Its use ensures that the impurity profile is accurately measured, supporting compliance with pharmaceutical quality control standards for omega-3 fatty acid supplements and active pharmaceutical ingredients.

Development and Validation of LC-MS/MS Methods for Odd-Chain PUFAs

When developing a new analytical method for the quantification of odd-chain polyunsaturated fatty acids (PUFAs) in nutritional or clinical studies, the use of 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic acid-d5 is critical. Its pre-formulated ethanol solution simplifies preparation of calibration standards and quality control samples. Furthermore, its defined labeling pattern facilitates consistent chromatographic separation, allowing for robust method validation in accordance with regulatory guidelines [2].

Application

Selection Property

Validation Focus

Lipidomics quantification in biological research matrices

Isotope dilution MS compatibility (+5.1 Da shift)

Matrix-effect correction and extraction recovery

DHA synthesis impurity profiling

Stable isotope-labeled internal standard for NPA

Impurity quantification accuracy in quality control research

LC-MS/MS method development for odd-chain PUFAs

Defined labeling pattern and pre-formulated solution

Method reproducibility and validation review

• [1] Bertin Bioreagent. (2024). 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic Acid-d5 (CAT N°: 14893). Bertin Bioreagent Product Page. View Source
• [2] Berg, T., & Strand, D. H. (2011). ¹³C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological fluids. Journal of Chromatography A, 1218(52), 9366-9377. View Source